Cas no 13897-55-7 (1,3-Cyclohexanediamine,4-methyl-)

• Product Name: 1,3-Cyclohexanediamine,4-methyl-
• CAS No: 13897-55-7
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 151140
• PubChem ID: 117174
• Update Time: 2025-04-19

1,3-Cyclohexanediamine,4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanediamine,4-methyl-
• 4-methylcyclohexane-1,3-diamine
• 1,3-Cyclohexanediamine, 4-methyl- (8CI,9CI)
• 2,4-Cyclohexanediamine, 1-methyl-
• 2,4-Diamino-1-methylcyclohexane
• 2,4-Diaminomethylcyclohexane
• 4-Methyl-1,3-cyclohexanediamine
• 1-methyl-4-cyclohexanediamine
• 4-methyl-3-cyclohexanediamine
• 1-Methyl-2,4-cyclohexanediamine
• 4-Cyclohexanediamine, 1-methyl-2
• Methylcyclohexanediamine (alicyclic amine curing agent chain extender HTDA)
• DTXSID40884725
• 1,3-Cyclohexanediamine, 4-methyl-
• 13897-55-7
• AKOS006339871
• W-110361
• EINECS 237-666-9
• NS00052718
• SCHEMBL185762
• 1,3-Cyclohexanediamine, 4-methyl-(8CI,9CI)
• DS-016840
• QTKDDPSHNLZGRO-UHFFFAOYSA-N
• DTXCID201024152

• Inchi： 1S/C7H16N2/c1-5-2-3-6(8)4-7(5)9/h5-7H,2-4,8-9H2,1H3
• InChI Key： QTKDDPSHNLZGRO-UHFFFAOYSA-N
• SMILES： NC1CC(CCC1C)N

Computed Properties

• Exact Mass: 128.13148
• Monoisotopic Mass: 128.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 0.1

Experimental Properties

• Density: 0.9394 (rough estimate)
• Boiling Point: 227.68°C (rough estimate)
• Flash Point: 83.2°C
• Refractive Index: 1.4740 (estimate)
• PSA: 52.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines